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Compound of Interest

Compound Name: ACH-000143

Cat. No.: B8143701 Get Quote

Providing essential safety and logistical information, this document outlines the proper disposal

procedures for the novel melatonin receptor agonist, ACH-000143. As a new chemical entity,

specific disposal guidelines from a manufacturer's Safety Data Sheet (SDS) are not readily

available. Therefore, this guidance is based on established best practices for the management

of hazardous chemical waste in a research environment.

Researchers, scientists, and drug development professionals must handle the disposal of novel

compounds with the utmost care to ensure personal safety and environmental protection. The

following procedures provide a clear, step-by-step approach to managing ACH-000143 waste,

emphasizing the critical role of institutional Environmental Health and Safety (EHS)

departments.

Immediate Safety and Handling Precautions
Before beginning any work with ACH-000143, it is crucial to establish a designated area for its

use and to have a clear understanding of the necessary personal protective equipment (PPE).

Given the absence of a specific SDS, ACH-000143 should be treated as a potentially

hazardous substance.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection A laboratory coat should be worn at all times.

All handling of ACH-000143, including weighing and solution preparation, should be conducted

in a certified chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Protocol for ACH-000143
The following protocol outlines the necessary steps for the safe collection, storage, and

disposal of ACH-000142 waste.

Waste Identification and Segregation:

All materials contaminated with ACH-000143, including unused solutions, contaminated

labware (e.g., pipette tips, vials, and weighing paper), and used PPE, must be considered

hazardous waste.

This waste should be segregated from other laboratory waste streams to prevent

accidental mixing of incompatible chemicals.

Use of Appropriate Waste Containers:

Solid and liquid waste must be collected in separate, clearly labeled, and chemically

compatible containers.

Containers should be in good condition, with secure, leak-proof lids.[1][2] It is best practice

to use containers provided by your institution's EHS department.

Proper Labeling of Waste Containers:

Immediately label the waste container with the words "Hazardous Waste."[1][3][4]
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The label must include the full chemical name: "ACH-000143." Avoid using abbreviations

or chemical formulas.

Indicate the major components and their approximate percentages if it is a mixed waste

stream (e.g., ACH-000143 in DMSO).

Include the accumulation start date (the date the first drop of waste was added to the

container) and the name of the principal investigator.[5]

Storage in a Satellite Accumulation Area (SAA):

Store the labeled waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory where the waste is generated.[1][6][7] The SAA must be at or near

the point of generation and under the control of the laboratory personnel.[1][2][7]

Ensure the container is kept closed at all times, except when adding waste.[1][8][9]

Store the container in secondary containment, such as a chemical-resistant tray or tub, to

contain any potential leaks.

Arranging for Disposal:

Once the waste container is full (typically no more than 90% capacity) or if the experiment

is complete, arrange for a waste pickup through your institution's EHS department.[1]

Provide the EHS department with all the information from the waste label. They will ensure

the waste is transported and disposed of in compliance with all federal, state, and local

regulations.

Under no circumstances should ACH-000143 or its contaminated materials be disposed of

down the drain or in the regular trash.[7][8][10] Evaporation of chemical waste in a fume hood

is also not a permissible disposal method.[7][8]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of a novel

research chemical like ACH-000143.
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Start: Generation of ACH-000143 Waste

Is a specific Safety Data Sheet (SDS) with disposal instructions available?

Follow SDS-specific disposal procedures.

Yes

Treat as hazardous waste with unknown characteristics.

No

Segregate waste (solid vs. liquid) into compatible, labeled containers.

Label container with 'Hazardous Waste', full chemical name, and accumulation start date.

Store in a designated Satellite Accumulation Area (SAA) with secondary containment.

Is the container full or is the experiment complete?

Continue to add waste, keeping the container closed.

No

Contact Environmental Health & Safety (EHS) to schedule a waste pickup.

Yes

End: Waste is properly disposed of by EHS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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